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Introduction
The endoplasmic reticulum (ER) is a critical organelle responsible for protein synthesis, folding,

and transport, as well as lipid metabolism and calcium homeostasis. Disruptions in ER function

can lead to the accumulation of misfolded proteins, a condition known as ER stress, which is

implicated in a variety of diseases, including neurodegenerative disorders, metabolic diseases,

and cancer.[1][2] The physical state of the ER membrane, including its tension, is increasingly

recognized as a key regulator of its function.

ER PhotoFlipper 32, commercially known as ER Flipper-TR®, is a fluorescent probe

specifically designed to investigate the membrane tension of the endoplasmic reticulum in

living cells.[3][4][5] This innovative tool provides researchers with the ability to quantitatively

measure changes in ER membrane tension, offering insights into the intricate relationship

between membrane biophysics and cellular signaling pathways. ER Flipper-TR® is a valuable

asset for studying the mechanisms of ER stress and for the development of novel therapeutics

targeting ER-related pathologies.

The probe consists of a Flipper fluorophore, which is a mechanosensitive molecule that

changes its fluorescence lifetime in response to alterations in the lipid bilayer's organization. An

ER-targeting moiety ensures its specific localization to the endoplasmic reticulum. The

fluorescence lifetime of ER Flipper-TR® is measured using Fluorescence Lifetime Imaging
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Microscopy (FLIM), a powerful technique that provides quantitative information about the

probe's local environment.

Product Information
Property Specification Reference

Product Name ER Flipper-TR®

Target
Endoplasmic Reticulum (ER)

Membrane

Readout Fluorescence Lifetime

Excitation Wavelength ~488 nm

Emission Wavelength 575 - 625 nm

Instrumentation
Fluorescence Lifetime Imaging

Microscope (FLIM)

Applications in Drug Development
The ability to measure ER membrane tension opens up new avenues for drug discovery and

development.

High-Throughput Screening: ER Flipper-TR® can be employed in high-throughput screening

campaigns to identify compounds that modulate ER membrane tension. Such compounds

could be potential therapeutic agents for diseases associated with ER stress.

Mechanism of Action Studies: For compounds known to affect ER function, ER Flipper-TR®

can be used to investigate whether their mechanism of action involves alterations in

membrane tension.

Assessing Drug-Induced ER Stress: Many therapeutic agents can induce ER stress as a

side effect. ER Flipper-TR® can be used to assess the impact of drug candidates on ER

membrane integrity and to identify compounds with a more favorable safety profile.

Neurodegenerative Diseases: The accumulation of misfolded proteins in neurodegenerative

diseases like Alzheimer's and Parkinson's is closely linked to ER stress. ER Flipper-TR® can
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be used to study how ER membrane tension is affected in cellular models of these diseases

and to screen for drugs that can restore ER homeostasis.

Cancer Research: Cancer cells often exhibit elevated levels of ER stress due to their high

proliferation rate and protein synthesis demands. ER Flipper-TR® can be utilized to

investigate the role of ER membrane tension in cancer cell survival and to evaluate the

efficacy of cancer therapies that target the ER.

Signaling Pathways
Changes in ER membrane tension are thought to influence key signaling pathways, particularly

the Unfolded Protein Response (UPR). The UPR is a set of adaptive signaling pathways that

are activated upon ER stress to restore ER homeostasis. However, prolonged or severe ER

stress can lead to apoptosis.

The three main branches of the UPR are initiated by the ER-transmembrane sensors IRE1,

PERK, and ATF6. Alterations in ER membrane tension could potentially modulate the activity of

these sensors, thereby influencing downstream signaling.
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Caption: ER Membrane Tension and the Unfolded Protein Response.

Experimental Protocols
Reagent Preparation

ER Flipper-TR® Stock Solution (1 mM): Dissolve the contents of one vial of ER Flipper-TR®

(35 nmol) in 35 µL of anhydrous DMSO. Store the stock solution at -20°C for up to 3 months.

Cell Culture Medium: Use the appropriate complete cell culture medium for your cell line. For

imaging, it is recommended to use a phenol red-free medium to reduce background

fluorescence.

Cell Staining Protocol
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This protocol has been optimized for HeLa cells and may require optimization for other cell

lines.

Cell Seeding: Seed cells on glass-bottom dishes or coverslips suitable for high-resolution

microscopy. Allow the cells to adhere and reach the desired confluency.

Preparation of Staining Solution: Shortly before use, dilute the 1 mM ER Flipper-TR® stock

solution to a final concentration of 1 µM in pre-warmed cell culture medium. If low signal is

observed, the concentration can be increased up to 2-3 µM.

Cell Staining: Remove the growth medium from the cells and add the staining solution.

Incubation: Incubate the cells for 15 minutes at 37°C in a humidified atmosphere with 5%

CO2.

Imaging: The cells are now ready for FLIM imaging. It is not necessary to wash out the probe

as it is only fluorescent when inserted into a membrane.
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Caption: ER Flipper-TR® Staining Workflow.

Fluorescence Lifetime Imaging Microscopy (FLIM)
FLIM is a specialized microscopy technique that measures the decay rate of fluorescence,

which is sensitive to the local environment of the fluorophore.

Instrumentation: A confocal or multiphoton microscope equipped with a pulsed laser and

time-correlated single photon counting (TCSPC) electronics is required.

Excitation: Use a pulsed laser at approximately 488 nm.

Emission: Collect the fluorescence signal through a 575-625 nm bandpass filter.
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Data Acquisition: Acquire FLIM data with sufficient photon counts per pixel to ensure

accurate lifetime measurements.

Data Analysis Protocol
Data Fitting: The fluorescence decay curve for each pixel is typically fitted with a double-

exponential decay model to extract two lifetime components (τ1 and τ2).

Lifetime Component Selection: The longer lifetime component (τ1), which has a higher

amplitude, is used to report on membrane tension. This value typically ranges from 2.8 to 7.0

ns.

Data Interpretation: An increase in the fluorescence lifetime of ER Flipper-TR® corresponds

to an increase in membrane tension, while a decrease in lifetime indicates a decrease in

membrane tension.

Software: Several software packages are available for FLIM data analysis, including

commercial software provided by microscope manufacturers and open-source options like

TIMP for R.

Quantitative Data
The following table summarizes representative quantitative data for ER Flipper-TR®.
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Condition Cell Type
Average
Fluorescence
Lifetime (τ1)

Observation Reference

Basal HeLa ~3.4 ns

Baseline ER

membrane

tension.

ER Tubules HeLa ~4.1 ns

Higher

membrane

tension in ER

tubules.

ER Sheets HeLa 3.2 - 3.8 ns

Lower

membrane

tension in ER

sheets.

Hyperosmotic

Shock (0.5 M

sucrose)

HeLa
Decrease of 0.2 -

0.5 ns

Reduced ER

membrane

tension.

Troubleshooting
Low Signal:

Increase the concentration of ER Flipper-TR® in the staining solution (up to 2-3 µM).

Ensure that the DMSO used to prepare the stock solution is anhydrous.

If using serum-containing medium, consider staining in serum-free medium to improve

labeling efficiency.

Phototoxicity:

Minimize the laser power and exposure time during imaging.

Use a sensitive detector to reduce the required excitation intensity.
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Inconsistent Lifetime Values:

Ensure that sufficient photon counts are collected for accurate lifetime fitting.

Verify the calibration of the FLIM system.

Be aware that changes in membrane lipid composition can also affect the fluorescence

lifetime of ER Flipper-TR®.

Conclusion
ER PhotoFlipper 32 (ER Flipper-TR®) is a powerful tool for the quantitative analysis of ER

membrane tension in living cells. Its application in drug discovery and the study of ER-related

diseases provides a novel approach to understanding the complex interplay between

membrane biophysics and cellular signaling. The detailed protocols and data analysis

guidelines provided in these application notes will enable researchers to effectively utilize this

innovative probe to advance their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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